Microfluidic systems are widely used in fundamental research and industrial applications due to their unique behavior, enhanced control, and manipulation opportunities of liquids in constrained geometries. In micrometer-sized channels, electric fields are efficient mechanisms for manipulating liquids, leading to deflection, injection, poration or electrochemical modification of cells and droplets. While PDMS-based microfluidic devices are used due to their inexpensive fabrication, they are limited in terms of electrode integration. Using silicon as the channel material, microfabrication techniques can be used to create nearby electrodes. Despite the advantages that silicon provides, its opacity has prevented its usage in most important microfluidic applications that need optical access. To overcome this barrier, silicon-on-insulator technology in microfluidics is introduced to create optical viewports and channel-interfacing electrodes. More specifically, the microfluidic channel walls are directly electrified via selective, nanoscale etching to introduce insulation segments inside the silicon device layer, thereby achieving the most homogeneous electric field distributions and lowest operation voltages feasible across microfluidic channels. These ideal electrostatic conditions enable a drastic energy reduction, as effectively shown via picoinjection and fluorescence-activated droplet sorting applications at voltages below 6 and 15 V, respectively, facilitating low-voltage electric field applications in next-generation microfluidics.

Polymer nanowire (NW) organic field-effect transistors (OFETs) integrated on highly aligned large-area flexible substrates are candidate structures for the development of high-performance flexible electronics. This work presents a universal technique, coaxial focused electrohydrodynamic jet (CFEJ) printing technology, to fabricate highly aligned 90-nm-diameter polymer arrays. This method allows for the preparation of uniformly shaped and precisely positioned nanowires directly on flexible substrates without transfer, thus ensuring their electrical properties. Using indacenodithiophene-co-benzothiadiazole (IDT-BT) and poly(9,9-dioctylfluorene-co-benzothiadiazole) (F8-BT) as example materials, 5 cm2 arrays were prepared with only minute size variations, which is extremely difficult to do using previously reported methods. According to 2D-GIXRD analysis, the molecules inside the nanowires mainly adopted face-on π-stacking crystallite arrangements. This is quite different from the mixed arrangement of thin films. Nanowire-based OFETs exhibited a high average hole mobility of 1.1 cm2 V−1 s−1 and good device uniformity, indicating the applicability of CFEJ printing as a potential batch manufacturing and integration process for high-performance, scalable polymer nanowire-based OFET circuits. This technique can be used to fabricate various polymer arrays, enabling the use of organic polymer semiconductors in large-area, high-performance electronic devices and providing a new path for the fabrication of flexible displays and wearable electronics in the future.

COVID-19 has seriously threatened public health, and transdermal vaccination is an effective way to prevent pathogen infection. Microneedles (MNs) can damage the stratum corneum to allow passive diffusion of vaccine macromolecules, but the delivery efficiency is low, while iontophoresis can actively promote transdermal delivery but fails to transport vaccine macromolecules due to the barrier of the stratum corneum. Herein, we developed a wearable iontophoresis-driven MN patch and its iontophoresis-driven device for active and efficient transdermal vaccine macromolecule delivery. Polyacrylamide/chitosan hydrogels with good biocompatibility, excellent conductivity, high elasticity, and a large loading capacity were prepared as the key component for vaccine storage and active iontophoresis. The transdermal vaccine delivery strategy of the iontophoresis-driven MN patch is “press and poke, iontophoresis-driven delivery, and immune response”. We demonstrated that the synergistic effect of MN puncture and iontophoresis significantly promoted transdermal vaccine delivery efficiency. In vitro experiments showed that the amount of ovalbumin delivered transdermally using the iontophoresis-driven MN patch could be controlled by the iontophoresis current. In vivo immunization studies in BALB/c mice demonstrated that transdermal inoculation of ovalbumin using an iontophoresis-driven MN patch induced an effective immune response that was even stronger than that of traditional intramuscular injection. Moreover, there was little concern about the biosafety of the iontophoresis-driven MN patch. This delivery system has a low cost, is user-friendly, and displays active delivery, showing great potential for vaccine self-administration at home.

Scavenged energy from ambient vibrations has become a promising energy supply for autonomous microsystems. However, restricted by device size, most MEMS vibration energy harvesters have much higher resonant frequencies than environmental vibrations, which reduces scavenged power and limits practical applicability. Herein, we propose a MEMS multimodal vibration energy harvester with specifically cascaded flexible PDMS and “zigzag” silicon beams to simultaneously lower the resonant frequency to the ultralow-frequency level and broaden the bandwidth. A two-stage architecture is designed, in which the primary subsystem consists of suspended PDMS beams characterized by a low Young’s modulus, and the secondary system consists of zigzag silicon beams. We also propose a PDMS lift-off process to fabricate the suspended flexible beams and the compatible microfabrication method shows high yield and good repeatability. The fabricated MEMS energy harvester can operate at ultralow resonant frequencies of 3 and 23 Hz, with an NPD index of 1.73 μW/cm3/g2 @ 3 Hz. The factors underlying output power degradation in the low-frequency range and potential enhancement strategies are discussed. This work offers new insights into achieving MEMS-scale energy harvesting with ultralow frequency response.

Surface acoustic wave (SAW) devices are a subclass of micro-electromechanical systems (MEMS) that generate an acoustic emission when electrically stimulated. These transducers also work as detectors, converting surface strain into readable electrical signals. Physical properties of the generated SAW are material dependent and influenced by external factors like temperature. By monitoring temperature-dependent scattering parameters a SAW device can function as a thermometer to elucidate substrate temperature. Traditional fabrication of SAW sensors requires labor- and cost- intensive subtractive processes that produce large volumes of hazardous waste. This study utilizes an innovative aerosol jet printer to directly write consistent, high-resolution, silver comb electrodes onto a Y-cut LiNbO3 substrate. The printed, two-port, 20 MHz SAW sensor exhibited excellent linearity and repeatability while being verified as a thermometer from 25 to 200 ∘C. Sensitivities of the printed SAW thermometer are \(-96.9\times 1{0{}^{-6}}^{\circ }\)C−1 and \(-92.0\times 1{0{}^{-6}}^{\circ }\)C−1 when operating in pulse-echo mode and pulse-receiver mode, respectively. These results highlight a repeatable path to the additive fabrication of compact high-frequency SAW thermometers.

Projection micro stereolithography (PµSL) is a digital light processing (DLP) based printing technique for producing structured microparts. In this approach there is often a tradeoff between the largest object that can be printed and the minimum feature size, with higher resolution generally reducing the overall extent of the structure. The ability to produce structures with high spatial resolution and large overall volume, however, is immensely important for the creation of hierarchical materials, microfluidic devices and bioinspired constructs. In this work, we report a low-cost system with 1 µm optical resolution, representing the highest resolution system yet developed for the creation of micro-structured parts whose overall dimensions are nevertheless on the order of centimeters. To do so, we examine the limits at which PµSL can be applied at scale as a function of energy dosage, resin composition, cure depth and in-plane feature resolution. In doing so we develop a unique exposure composition approach that allows us to greatly improve the resolution of printed features. This ability to construct high-resolution scalable microstructures has the potential to accelerate advances in emerging areas, including 3D metamaterials, tissue engineering and bioinspired constructs.

In this work, we introduce a polymer version of a previously developed silicon MEMS drop deposition tool for surface functionalization that consists of a microcantilever integrating an open fluidic channel and a reservoir. The device is fabricated by laser stereolithography, which offers the advantages of low-cost and fast prototyping. Additionally, thanks to the ability to process multiple materials, a magnetic base is incorporated into the cantilever for convenient handling and attachment to the holder of a robotized stage used for spotting. Droplets with diameters ranging from ∼50 µm to ∼300 µm are printed upon direct contact of the cantilever tip with the surface to pattern. Liquid loading is achieved by fully immersing the cantilever into a reservoir drop, where a single load results in the deposition of more than 200 droplets. The influences of the size and shape of the cantilever tip and the reservoir on the printing outcome are studied. As a proof-of-concept of the biofunctionalization capability of this 3D printed droplet dispenser, microarrays of oligonucleotides and antibodies displaying high specificity and no cross-contamination are fabricated, and droplets are deposited at the tip of an optical fiber bundle.

The study of flow and particle dynamics in microfluidic cross-slot channels is of high relevance for lab-on-a-chip applications. In this work, we investigate the dynamics of a rigid spherical particle in a cross-slot junction for a channel height-to-width ratio of 0.6 and at a Reynolds number of 120 for which a steady vortex exists in the junction area. Using an in-house immersed-boundary-lattice-Boltzmann code, we analyse the effect of the entry position of the particle in the junction and the particle size on the dynamics and trajectory shape of the particle. We find that the dynamics of the particle depend strongly on its lateral entry position in the junction and weakly on its vertical entry position; particles that enter close to the centre show trajectory oscillations. Larger particles have longer residence times in the junction and tend to oscillate less due to their confinement. Our work contributes to the understanding of particle dynamics in intersecting flows and enables the design of optimised geometries for cytometry and particle manipulation.

Spiking neural networks (SNNs) have immense potential due to their utilization of synaptic plasticity and ability to take advantage of temporal correlation and low power consumption. The leaky integration and firing (LIF) model and spike-timing-dependent plasticity (STDP) are the fundamental components of SNNs. Here, a neural device is first demonstrated by zeolitic imidazolate frameworks (ZIFs) as an essential part of the synaptic transistor to simulate SNNs. Significantly, three kinds of typical functions between neurons, the memory function achieved through the hippocampus, synaptic weight regulation and membrane potential triggered by ion migration, are effectively described through short-term memory/long-term memory (STM/LTM), long-term depression/long-term potentiation (LTD/LTP) and LIF, respectively. Furthermore, the update rule of iteration weight in the backpropagation based on the time interval between presynaptic and postsynaptic pulses is extracted and fitted from the STDP. In addition, the postsynaptic currents of the channel directly connect to the very large scale integration (VLSI) implementation of the LIF mode that can convert high-frequency information into spare pulses based on the threshold of membrane potential. The leaky integrator block, firing/detector block and frequency adaptation block instantaneously release the accumulated voltage to form pulses. Finally, we recode the steady-state visual evoked potentials (SSVEPs) belonging to the electroencephalogram (EEG) with filter characteristics of LIF. SNNs deeply fused by synaptic transistors are designed to recognize the 40 different frequencies of EEG and improve accuracy to 95.1%. This work represents an advanced contribution to brain-like chips and promotes the systematization and diversification of artificial intelligence.

Transcranial focused ultrasound stimulation is a promising therapeutic modality for human brain disorders because of its noninvasiveness, long penetration depth, and versatile spatial control capability through beamforming and beam steering. However, the skull presents a major hurdle for successful applications of ultrasound stimulation. Specifically, skull-induced focal aberration limits the capability for accurate and versatile targeting of brain subregions. In addition, there lacks a fully functional preclinical neuromodulation system suitable to conduct behavioral studies. Here, we report a miniature ultrasound system for neuromodulation applications that is capable of highly accurate multiregion targeting based on acoustic holography. Our work includes the design and implementation of an acoustic lens for targeting brain regions with compensation for skull aberration through time-reversal recording and a phase conjugation mirror. Moreover, we utilize MEMS and 3D-printing technology to implement a 0.75-g lightweight neuromodulation system and present in vivo characterization of the packaged system in freely moving mice. This preclinical system is capable of accurately targeting the desired individual or multitude of brain regions, which will enable versatile and explorative behavior studies using ultrasound neuromodulation to facilitate widespread clinical adoption.